Cas no 1806358-91-7 (2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one
• CAS No: 1806358-91-7
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4971589
• Update Time: 2025-10-28

2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one

• Inchi： 1S/C11H9BrClF3O/c1-6(12)10(17)8-4-2-3-7(5-13)9(8)11(14,15)16/h2-4,6H,5H2,1H3
• InChI Key： QAHNCYGHSDQJGU-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CCl)C=1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one

Comprehensive Overview of 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806358-91-7)

The compound 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1806358-91-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromo substituent and a trifluoromethyl group, make it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its reactivity and stability under various conditions are being explored.

One of the key reasons for the growing interest in 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one is its role in the development of novel therapeutic agents. The presence of both chloromethyl and bromo groups allows for versatile functionalization, enabling chemists to design molecules with tailored properties. This compound is often discussed in the context of cross-coupling reactions and catalysis, which are hot topics in modern organic chemistry. Its CAS No. 1806358-91-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In addition to its pharmaceutical applications, 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one is also being investigated for its potential use in material science. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the electronic characteristics of polymers and other advanced materials. This has led to increased searches for terms like "trifluoromethylphenyl derivatives" and "halogenated ketones" in scientific literature. The compound's stability and reactivity make it a promising candidate for innovative material designs.

Another area where CAS No. 1806358-91-7 is making waves is in agrochemical research. The combination of bromo and chloromethyl functionalities offers unique opportunities for developing new pesticides and herbicides. Researchers are exploring how these functional groups can enhance the efficacy and selectivity of agrochemicals, addressing global challenges such as crop protection and sustainable agriculture. This aligns with the increasing demand for environmentally friendly and high-performance agrochemical solutions.

The synthesis and characterization of 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one require advanced techniques, including NMR spectroscopy and mass spectrometry. These methods are essential for confirming the compound's purity and structural integrity, which are critical for its applications. The compound's CAS No. 1806358-91-7 is often associated with queries related to analytical methods and spectroscopic data, highlighting the importance of rigorous quality control in its use.

As the scientific community continues to explore the potential of 2-Bromo-1-(3-(chloromethyl)-2-(trifluoromethyl)phenyl)propan-1-one, its role in interdisciplinary research becomes increasingly evident. Whether in drug discovery, material science, or agrochemistry, this compound exemplifies the synergy between structural complexity and functional versatility. Its CAS No. 1806358-91-7 serves as a gateway to a wealth of research opportunities, making it a subject of ongoing interest and investigation.